Cas no 61716-93-6 (1H-Pyrazole-4-carboxamide, N-(aminocarbonyl)-3-nitro-1-propyl-)

• Product Name: 1H-Pyrazole-4-carboxamide, N-(aminocarbonyl)-3-nitro-1-propyl-
• CAS No: 61716-93-6
• MF: C₈H₁₁N₅O₄
• MW: 241.204040765762
• CID: 468655
• PubChem ID: 71392935
• Update Time: 2025-04-19

1H-Pyrazole-4-carboxamide, N-(aminocarbonyl)-3-nitro-1-propyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxamide, N-(aminocarbonyl)-3-nitro-1-propyl-
• N-carbamoyl-3-nitro-1-propylpyrazole-4-carboxamide
• 61716-93-6
• N-Carbamoyl-3-nitro-1-propyl-1H-pyrazole-4-carboxamide
• DTXSID80814723

• Inchi： 1S/C8H11N5O4/c1-2-3-12-4-5(6(11-12)13(16)17)7(14)10-8(9)15/h4H,2-3H2,1H3,(H3,9,10,14,15)
• InChI Key： PBJNCWVQLFTZTD-UHFFFAOYSA-N
• SMILES： O=C(C1C([N+](=O)[O-])=NN(C=1)CCC)NC(N)=O

Computed Properties

• Exact Mass: 241.08123
• Monoisotopic Mass: 241.08110385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 136Ų

Experimental Properties

• PSA: 133.15